Cas no 1879563-04-8 (Tert-butyl 5-amino-3-(trifluoromethyl)pentanoate)

• Product Name: Tert-butyl 5-amino-3-(trifluoromethyl)pentanoate
• CAS No: 1879563-04-8
• MF: C₁₀H₁₈F₃NO₂
• MW: 241.250633716583
• CID: 6431125
• PubChem ID: 157757507
• Update Time: 2025-10-29

Tert-butyl 5-amino-3-(trifluoromethyl)pentanoate Chemical and Physical Properties

Names and Identifiers

• 1879563-04-8
• tert-butyl 5-amino-3-(trifluoromethyl)pentanoate
• EN300-6747680
• Tert-butyl 5-amino-3-(trifluoromethyl)pentanoate

• Inchi： 1S/C10H18F3NO2/c1-9(2,3)16-8(15)6-7(4-5-14)10(11,12)13/h7H,4-6,14H2,1-3H3
• InChI Key： DBQUCVUQJOPLEV-UHFFFAOYSA-N
• SMILES： FC(C(CC(=O)OC(C)(C)C)CCN)(F)F

Computed Properties

• Exact Mass: 241.12896330g/mol
• Monoisotopic Mass: 241.12896330g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 52.3Ų

Additional information on Tert-butyl 5-amino-3-(trifluoromethyl)pentanoate

Comprehensive Overview of Tert-butyl 5-amino-3-(trifluoromethyl)pentanoate (CAS No. 1879563-04-8)

Tert-butyl 5-amino-3-(trifluoromethyl)pentanoate (CAS No. 1879563-04-8) is a specialized organic compound widely utilized in pharmaceutical and agrochemical research. Its unique structural features, including the trifluoromethyl group and tert-butyl ester, make it a valuable intermediate in the synthesis of bioactive molecules. The compound's CAS number 1879563-04-8 is frequently searched in scientific databases, reflecting its growing relevance in drug discovery and material science.

In recent years, the demand for fluorinated compounds like Tert-butyl 5-amino-3-(trifluoromethyl)pentanoate has surged due to their enhanced metabolic stability and lipophilicity. Researchers are particularly interested in its applications for designing protease inhibitors and kinase modulators, addressing trending topics such as targeted cancer therapies and neurodegenerative disease treatment. The compound’s amino and ester functionalities also enable versatile derivatization, aligning with the industry's focus on highly functionalized intermediates.

From a synthetic chemistry perspective, CAS 1879563-04-8 exemplifies the strategic use of protective groups (e.g., tert-butyl) to streamline multi-step reactions. This aligns with current green chemistry initiatives, where efficiency and atom economy are prioritized. Laboratories frequently inquire about its storage conditions, solubility profiles, and compatibility with coupling reagents—common pain points in peptide synthesis workflows.

The compound’s trifluoromethyl moiety has garnered attention in AI-driven drug design, as computational models highlight its role in improving binding affinity. Online searches often include queries like "tert-butyl 5-amino-3-trifluoromethylpentanoate solubility" or "CAS 1879563-04-8 synthetic route," underscoring its technical significance. Analytical data (e.g., NMR, HPLC purity) are critical for quality control, making these keywords essential for SEO optimization in supplier catalogs.

Beyond pharmaceuticals, Tert-butyl 5-amino-3-(trifluoromethyl)pentanoate finds niche applications in advanced material science, such as designing fluorinated polymers with tailored dielectric properties. Its thermal stability and compatibility with photolithography are explored in microelectronics—a hot topic linked to semiconductor innovation. This interdisciplinary appeal reinforces the need for detailed technical documentation and structure-activity relationship (SAR) studies.

In summary, Tert-butyl 5-amino-3-(trifluoromethyl)pentanoate (CAS No. 1879563-04-8) bridges multiple cutting-edge fields, from precision medicine to smart materials. Its optimized keywords—like "trifluoromethyl pentanoate derivatives" or "amino ester building blocks"—reflect both scientific rigor and market trends, ensuring visibility in academic and industrial search queries.